Cas no 942486-52-4 (2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone)

• Product Name: 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone
• CAS No: 942486-52-4
• MF: C₁₈H₃₀N₂O
• MW: 290.443604946136
• CID: 6074868
• PubChem ID: 25236186
• Update Time: 2025-10-30

2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• CCG-356086
• BDBM50207765
• 2-(adamantan-1-yl)-1-(4-ethylpiperazin-1-yl)ethan-1-one
• EN300-26867637
• AKOS003400760
• Z31472348
• 2-adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone
• CHEMBL393446
• 942486-52-4
• 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone

• Inchi： 1S/C18H30N2O/c1-2-19-3-5-20(6-4-19)17(21)13-18-10-14-7-15(11-18)9-16(8-14)12-18/h14-16H,2-13H2,1H3
• InChI Key： MPSXHUCWQVICKL-UHFFFAOYSA-N
• SMILES： O=C(CC12CC3CC(CC(C3)C1)C2)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 290.235813585g/mol
• Monoisotopic Mass: 290.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone

2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone: An Overview of a Potent Compound (CAS No. 942486-52-4)

2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone, also known by its CAS number 942486-52-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include an adamantane moiety and a 4-ethylpiperazine group, making it a promising candidate for various therapeutic applications.

The adamantane scaffold, a tricyclic cyclohexane derivative, is well-known for its robust and rigid structure, which imparts stability and bioavailability to compounds containing this moiety. The 4-ethylpiperazine group, on the other hand, is a versatile nitrogen-containing heterocycle that can modulate the pharmacological properties of the molecule. The combination of these two structural elements in 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone results in a compound with potential therapeutic benefits and unique biological activities.

Recent studies have explored the pharmacological profile of 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone in various biological systems. One notable area of research is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models, suggesting its potential for treating anxiety disorders. The mechanism of action is believed to involve the modulation of serotonin and dopamine neurotransmitter systems, which are key players in the regulation of mood and behavior.

In addition to its anxiolytic properties, 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone has also been investigated for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to neurodegeneration. The neuroprotective effects are thought to be mediated through the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-yl)-ethanone have also been studied extensively. Its high lipophilicity and low molecular weight make it readily absorbed through biological membranes, leading to good oral bioavailability. This property is crucial for developing oral formulations that can be used in clinical settings. Furthermore, the compound has shown favorable pharmacokinetic parameters, including a long half-life and low clearance rate, which are desirable for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Adamantan-1-yl-1-(4-ethyl-piperazin-1-y)-ethanone in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-Adamantan-1-y-l(4-Ethyl-piperazin-l-y)-ethanone (CAS No. 942486–52–4) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various neurological and psychiatric disorders.